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Compound of Interest

Compound Name: 7-Methoxyflavonol

Cat. No.: B191847

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Methoxyflavonol, a naturally occurring flavonoid, has garnered significant scientific interest
due to its diverse pharmacological activities. This technical guide provides an in-depth overview
of the potential therapeutic targets of 7-Methoxyflavonol, with a focus on its anticancer, anti-
inflammatory, neuroprotective, and aromatase-inhibiting properties. This document is intended
for researchers, scientists, and drug development professionals seeking to explore the
therapeutic potential of this promising compound.

Quantitative Bioactivity Data

The following tables summarize the quantitative data on the bioactivity of 7-Methoxyflavonol
against various targets.

Table 1: Anticancer Activity of 7-Methoxyflavonol and Related Compounds
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Table 2: Aromatase Inhibitory Activity of 7-Methoxyflavonol and Related Flavones

Compound Assay Condition IC50 (pM) Reference
7-Methoxyflavone Recombinant CYP19 1.9 [2]
7,4'-Dimethoxyflavone  Recombinant CYP19 9.0 [3]
Chrysin (5,7- ]

] Recombinant CYP19 4.2 [3]
dihydroxyflavone)
7-Hydroxyflavone Recombinant CYP19 0.51 [3]
5,7-Dimethoxyflavone Recombinant CYP19 123 [3]

Table 3: Anti-inflammatory and Analgesic Activity of 7-Methoxyflavonol
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Table 4: Neuroprotective Activity of 7-Methoxyflavonol and Related Compounds

Compound Model Effect Concentration Reference
(2S)-5, 2', 5'- .
_ Dopamine- Decreased
trihydroxy-7- ] o o
induced toxicity toxicity and 3-20 uM [5]
methoxyflavanon i
in PC12 cells redox imbalance
e
o Anxiolytic and
7- Preclinical ) N
) neuroprotective Not specified [6]
Methoxyflavone studies
effects

Key Therapeutic Targets and Signaling Pathways

7-Methoxyflavonol exerts its therapeutic effects by modulating several key signaling
pathways. The following sections detail these pathways and provide visual representations

using the DOT language for Graphviz.

Aromatase Inhibition in Cancer Therapy

Aromatase, a cytochrome P450 enzyme, is responsible for the final step in estrogen
biosynthesis. Its inhibition is a key strategy in the treatment of hormone-dependent breast
cancer. 7-Methoxyflavonol has been identified as a potent aromatase inhibitor.[1][2][3][4][7]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2586918/
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Anti_inflammatory_Effects_of_3_5_7_Trimethoxyflavone.pdf
https://www.benchchem.com/product/b191847?utm_src=pdf-body
https://www.benchchem.com/pdf/Evaluating_the_Synergistic_Effects_of_5_7_3_Trihydroxy_6_4_5_trimethoxyflavanone_and_its_Analogs_with_Other_Compounds_A_Comparative_Guide.pdf
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.659955/full
https://www.benchchem.com/product/b191847?utm_src=pdf-body
https://www.benchchem.com/product/b191847?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10281321/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2586918/
https://www.researchgate.net/figure/IC-50-values-for-compounds-against-PI3Kd-and-BTK-in-kinase-inhibition-assay_tbl1_315174083
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Anti_inflammatory_Effects_of_3_5_7_Trimethoxyflavone.pdf
https://www.mdpi.com/1420-3049/30/2/346
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Androgens
(e.g., Testosterone)

‘ Estrogens romotes
pTTTTTTTT Aromatase (CYP19A1) (e.g., Estradiol) @

7-Methoxyflavonol inhibits

Click to download full resolution via product page

Aromatase inhibition by 7-Methoxyflavonol.

Modulation of Inflammatory Pathways

Chronic inflammation is a key driver of various diseases, including cancer and
neurodegenerative disorders. 7-Methoxyflavonol has demonstrated anti-inflammatory
properties by inhibiting the production of pro-inflammatory mediators.[8] This is achieved, in
part, through the modulation of the NF-kB and MAPK signaling pathways.[8]

The Nuclear Factor-kappa B (NF-kB) pathway is a central regulator of the inflammatory
response. 7-Methoxyflavonol can inhibit the activation of NF-kB, thereby downregulating the

expression of inflammatory genes.
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Inhibition of the NF-kB pathway by 7-Methoxyflavonol.
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The Mitogen-Activated Protein Kinase (MAPK) pathway is another crucial signaling cascade
involved in inflammation. 7-Methoxyflavonol can modulate the phosphorylation of key MAPK

proteins like ERK, JNK, and p38.
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Modulation of the MAPK pathway by 7-Methoxyflavonol.

Neuroprotective Effects
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7-Methoxyflavonol and related compounds have shown promise as neuroprotective agents,
potentially through their antioxidant properties and modulation of neuronal signaling pathways.

[5][6] Preclinical studies suggest it may modulate the GABAergic system, which could
contribute to its anxiolytic effects.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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